![molecular formula C9H13N3O B2560717 [6-(Cyclopropylmethoxy)pyrimidin-4-yl]methanamine CAS No. 1439902-41-6](/img/structure/B2560717.png)
[6-(Cyclopropylmethoxy)pyrimidin-4-yl]methanamine
Overview
Description
Scientific Research Applications
Synthesis of Pyrimidinamine Derivatives
The compound serves as a template for the synthesis of various pyrimidinamine derivatives. By employing bioisosterism, researchers can create new molecules with enhanced biological activity. This process involves substituting the pyridine group for phenyl in pyrimidifen, leading to compounds with excellent fungicide activity .
Biological Applications in Medicinal Chemistry
Bicyclic [6 + 6] systems like pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines, which can be derived from [6-(Cyclopropylmethoxy)pyrimidin-4-yl]methanamine, have significant biological applications. They are used in the medical and pharmaceutical fields due to their reactivity and the potential for unexpected synthetic routes .
Development of Agrochemicals
The search for new agrochemicals that can overcome nontarget and target resistance has led to the exploration of pyrimidinamine derivatives. The compound is part of this effort, contributing to the development of new pesticides with novel modes of action that have not yet encountered resistance .
Pesticide Resistance Research
The compound’s unique action mode makes it an invaluable tool in studying pesticide resistance. It helps in understanding how resistance develops and in designing strategies to mitigate its evolution, ensuring the continued effectiveness of pesticides .
Synthetic Organic Chemistry
The compound is also a key player in synthetic organic chemistry, where it is used to create new molecules with potential applications in various fields, including materials science and nanotechnology .
Environmental Applications
Finally, derivatives of [6-(Cyclopropylmethoxy)pyrimidin-4-yl]methanamine may find use in environmental applications, such as the development of biodegradable pesticides that minimize environmental impact while maintaining efficacy against pests .
Safety and Hazards
properties
IUPAC Name |
[6-(cyclopropylmethoxy)pyrimidin-4-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c10-4-8-3-9(12-6-11-8)13-5-7-1-2-7/h3,6-7H,1-2,4-5,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFLNFQFIGIYGJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=NC(=C2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[6-(Cyclopropylmethoxy)pyrimidin-4-yl]methanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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